Cas no 926259-32-7 (2-Methyl-4-(tetrahydro-2-furanylmethoxy)aniline)

• Product Name: 2-Methyl-4-(tetrahydro-2-furanylmethoxy)aniline
• CAS No: 926259-32-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1011978
• PubChem ID: 16773973
• Update Time: 2025-04-20

2-Methyl-4-(tetrahydro-2-furanylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-((tetrahydrofuran-2-yl)methoxy)aniline
• 2-METHYL-4-(TETRAHYDRO-2-FURANYLMETHOXY)ANILINE
• Benzenamine, 2-methyl-4-[(tetrahydro-2-furanyl)methoxy]
• DTXSID20588254
• 926259-32-7
• AKOS000130525
• BB 0258427
• 2-methyl-4-(oxolan-2-ylmethoxy)aniline
• CS-0365138
• AKOS016344107
• 2-Methyl-4-[(oxolan-2-yl)methoxy]aniline
• 2-Methyl-4-(tetrahydro-2-furanylmethoxy)aniline

• MDL： MFCD08688397
• Inchi： 1S/C12H17NO2/c1-9-7-10(4-5-12(9)13)15-8-11-3-2-6-14-11/h4-5,7,11H,2-3,6,8,13H2,1H3
• InChI Key： AVZSQNHTFMVTSN-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

2-Methyl-4-(tetrahydro-2-furanylmethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers